Cas no 480-12-6 (5-hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one)

5-Hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one is a chromenone derivative characterized by its distinct structural features, including hydroxyl and methoxy substituents on the aromatic ring. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its chromenone core is of interest due to its relevance in natural product chemistry and medicinal research. The presence of electron-donating groups enhances its reactivity in electrophilic substitution reactions, making it a versatile building block for further functionalization. The compound's stability and defined molecular structure facilitate its use in controlled synthetic applications, offering utility in both academic and industrial settings.
5-hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one structure
480-12-6 structure
Product Name:5-hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one
CAS No:480-12-6
MF:C12H12O4
MW:220.221283912659
CID:1518460
PubChem ID:3083581
Update Time:2025-06-07

5-hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one
    • 4H-1-Benzopyran-4-one, 5-hydroxy-7-methoxy-2,6-dimethyl-
    • EUGENITIN(RG)
    • 4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-2,6-dimethyl
    • 5-Hydroxy-7-methoxy-2,6-dimethyl-chromen-4-on
    • 5-hydroxy-7-methoxy-2,6-dimethyl-chromen-4-one
    • 5-hydroxy-7-methoxy-2,6-dimethylchromone
    • Eugenetin
    • Eugenitin
    • 480-12-6
    • HY-W663230
    • 5-hydroxy-7-methoxy-2,6-dimethylchromen-4-one
    • MLS004257385
    • CHEMBL3104955
    • CS-0746885
    • 5-Hydroxy-7-methoxy-2,6-dimethyl-4H-1-Benzopyran-4-one
    • D85078
    • 5-hydroxy-7-methoxy-2,6-dimethyl-4h -1-benzopyran-4-one
    • SMR003082516
    • CHEBI:67491
    • DTXSID30197376
    • Q5408353
    • MLSMR
    • Inchi: 1S/C12H12O4/c1-6-4-8(13)11-10(16-6)5-9(15-3)7(2)12(11)14/h4-5,14H,1-3H3
    • InChI Key: RGTSAUBIQAKKLC-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C2C(=C(C)C(=CC1=2)OC)O)=O

Computed Properties

  • Exact Mass: 220.07400
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 59.67000
  • LogP: 2.12400

5-hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A781739-10mg
5-Hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one
480-12-6 97%
10mg
$1747.0 2025-03-05
Ambeed
A781739-5mg
5-Hydroxy-7-methoxy-2,6-dimethyl-4H-chromen-4-one
480-12-6 97%
5mg
$1398.0 2025-03-05
A2B Chem LLC
AG28017-20mg
Eugenitin
480-12-6 98%
20mg
$900.00 2023-12-30
A2B Chem LLC
AG28017-5mg
Eugenitin
480-12-6 ≥98%
5mg
$677.00 2024-04-19
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